Cas no 1936429-52-5 (1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro-)
1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro-
- 3-bromo-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
-
- Inchi: 1S/C6H8BrN3/c7-6-4-3-8-2-1-5(4)9-10-6/h8H,1-3H2,(H,9,10)
- InChI Key: BYKNJEDJLDYQPM-UHFFFAOYSA-N
- SMILES: C1NCCC2NN=C(Br)C1=2
1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Bestfluorodrug | YFL00051-0.5g |
3-bromo-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine |
1936429-52-5 | 97% | 0.5g |
¥3700 | 2023-09-19 | |
| Bestfluorodrug | YFL00051-1.0g |
3-bromo-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine |
1936429-52-5 | 97% | 1.0g |
¥6000 | 2023-03-11 | |
| Bestfluorodrug | YFL00051-5.0g |
3-bromo-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine |
1936429-52-5 | 97% | 5.0g |
¥18500 | 2023-03-11 | |
| Bestfluorodrug | YFL00051-1g |
3-bromo-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine |
1936429-52-5 | 97% | 1g |
¥6000 | 2023-09-19 | |
| Bestfluorodrug | YFL00051-5g |
3-bromo-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine |
1936429-52-5 | 97% | 5g |
¥18500 | 2023-09-19 |
1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro- Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro-
Introduction to 1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro- (CAS No. 1936429-52-5)
1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro- (CAS No. 1936429-52-5) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of the bromine substituent at the 3-position and the tetrahydro substitution at the 4,5,6,7-positions makes this molecule particularly interesting for various studies.
The 1H-Pyrazolo[4,3-c]pyridine scaffold is a versatile core that has been extensively explored in the development of novel drugs. This scaffold is known to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The bromine substituent at the 3-position can significantly influence the pharmacological profile of the molecule by affecting its binding affinity to specific receptors and enzymes.
Recent studies have highlighted the potential of 1H-Pyrazolo[4,3-c]pyridine derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain 1H-Pyrazolo[4,3-c]pyridine derivatives exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Another study in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that these compounds could effectively inhibit the growth of cancer cells by targeting specific signaling pathways.
The tetrahydro substitution at the 4,5,6,7-positions is particularly noteworthy as it can enhance the solubility and bioavailability of the compound. This modification can also improve the metabolic stability and reduce toxicity, making it a valuable feature for drug development. The combination of these structural features makes 1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro- an attractive candidate for further investigation.
In terms of synthetic chemistry, 1H-Pyrazolo[4,3-c]pyridine derivatives can be synthesized through various routes. One common approach involves the reaction of pyridine with hydrazine followed by cyclization to form the pyrazolopyridine core. The introduction of the bromine substituent can be achieved through bromination reactions using reagents such as N-bromosuccinimide (NBS) or bromine itself. The tetrahydro substitution can be introduced through hydrogenation reactions using palladium catalysts.
The pharmacokinetic properties of 1H-Pyrazolo[4,3-c]pyridine derivatives are also an important area of research. Studies have shown that these compounds can exhibit favorable pharmacokinetic profiles with good oral bioavailability and low clearance rates. This makes them suitable for oral administration in therapeutic applications.
In conclusion, 1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro- (CAS No. 1936429-52-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development and exploration in various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications.
1936429-52-5 (1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)